Cas no 7442-52-6 (Methyl 1-oxo-1,2,3,4-tetrahydronaphthalene-2-carboxylate)

• Product Name: Methyl 1-oxo-1,2,3,4-tetrahydronaphthalene-2-carboxylate
• CAS No: 7442-52-6
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• MDL: MFCD00667560
• CID: 575378
• PubChem ID: 344494
• Update Time: 2025-04-19

Methyl 1-oxo-1,2,3,4-tetrahydronaphthalene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylicacid, 1,2,3,4-tetrahydro-1-oxo-, methyl ester
• 1,2,3,4-tetrahydro-1-oxo-2-Naphthalenecarboxylic acid methyl ester
• methyl 1-oxo-3,4-dihydro-2H-naphthalene-2-carboxylate
• 1,2,3,4-Tetrahydro-1-oxo-
• 1,2,3,4-tetrahydro-2-carbomethoxy-1-oxonaphthalene
• 1-oxo-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid methyl ester
• 1-Oxotetrahydronaphthalene-2-carboxylic Acid Methyl Ester
• 5547P
• AC1L80OH
• CTK9A3587
• MB01388
• methyl 1,2,3,4-tetrahydro-1-oxonaphthalene-2-carboxylate
• METHYL 1-OXO-1,2,3,4-TETRAHYDRONAPHTHALENE-2-CARBOXYLATE
• NSC401457
• SureCN578148
• 1-OXO-1,2,3,4-TETRAHYDRO-NAPHTHALENE-2-CARBOXYLIC ACID METHYL ESTER
• YDDRYTDEKAPAHE-UHFFFAOYSA-N
• NE48136
• AK205903
• 1-Oxotetralin-2-carboxylic
• 2-Naphthalenecarboxylic acid, 1,2,3,4-tetrahydro-1-oxo-, methyl ester
• M3160
• DTXSID40322516
• SY110458
• 7442-52-6
• FT-0719926
• ZB1747
• CS-W004314
• METHYL1-OXO-1,2,3,4-TETRAHYDRONAPHTHALENE-2-CARBOXYLATE
• AKOS017521133
• EN300-85953
• MFCD00667560
• DS-10429
• Z1258848483
• SCHEMBL578148
• NSC-401457
• 102342-62-1
• DA-19175
• Methyl 1-oxo-1,2,3,4-tetrahydronaphthalene-2-carboxylate

• MDL： MFCD00667560
• Inchi： 1S/C12H12O3/c1-15-12(14)10-7-6-8-4-2-3-5-9(8)11(10)13/h2-5,10H,6-7H2,1H3
• InChI Key： YDDRYTDEKAPAHE-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2CCC1C(=O)OC

Computed Properties

• Exact Mass: 204.07866
• Monoisotopic Mass: 204.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4
• XLogP3: 2.1

Experimental Properties

• Density: 1.198
• Melting Point: 68°C(lit.)
• Boiling Point: 132°C/0.5mmHg(lit.)
• Flash Point: 140.5°C
• Refractive Index: 1.548
• PSA: 43.37
• LogP: 1.60470